N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds related to N-[2-(1H-Benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide involves multi-step chemical reactions, starting from basic benzimidazole derivatives and incorporating various substituents to achieve the desired structure. For example, a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety was synthesized through reactions involving hydrazides, carbon disulfide, ethanol, and potassium hydroxide. The structure of the synthesized compounds was confirmed using NMR and IR techniques, showcasing the detailed synthetic pathways that can be employed to create complex molecules (Li Ying-jun, 2012).
Molecular Structure Analysis
The molecular structure of derivatives of N-[2-(1H-Benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide has been analyzed through various spectroscopic techniques, including NMR and X-ray crystallography. These studies reveal the spatial arrangement of atoms, the configuration of isomers, and the intramolecular interactions that define the stability and reactivity of the molecule. For instance, analysis of a disubstituted benzimidazole crystallized as an acetonitrile monosolvate provided insights into the dihedral angles, hydrogen bonding, and molecular packing within the crystal (K. Ha, 2012).
Chemical Reactions and Properties
The chemical reactions involving N-[2-(1H-Benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide derivatives often focus on exploring their reactivity with different chemical agents to produce a variety of compounds. For example, the synthesis and characterization of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives involved acidic condensation and anhydrous conditions to obtain new compounds, which were then evaluated for their antimicrobial activity (Salahuddin et al., 2017).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-2-24-14-7-9-15(10-8-14)25-13-19(23)20-12-11-18-21-16-5-3-4-6-17(16)22-18/h3-10H,2,11-13H2,1H3,(H,20,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKDGINSEVJAANR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCC(=O)NCCC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(4-ethoxyphenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.